Cas no 202283-11-2 (3,8-Tridecadien-2-one, 4-hydroxy-, (Z,Z)-)

3,8-Tridecadien-2-one, 4-hydroxy-, (Z,Z)- structure

202283-11-2 structure

Product name:3,8-Tridecadien-2-one, 4-hydroxy-, (Z,Z)-

CAS No:202283-11-2

MF:C₁₃H₂₂O₂

MW:210.313

CID:3887844

Chemical and Physical Properties
Related Products

3,8-Tridecadien-2-one, 4-hydroxy-, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

- 3,8-Tridecadien-2-one, 4-hydroxy-, (Z,Z)-

3,8-Tridecadien-2-one, 4-hydroxy-, (Z,Z)- Related Literature

1. 5,11-Conjugation-extended low-bandgap anthradithiophene-containing polymer exhibiting enhanced thin-film order and field-effect mobility†

Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
2. 4-Substituted norsnoutanones: a new probe system for evaluating electronic effects in π-facial selectivity in nucleophilic additions

Chem. Commun., 1997, 75-76
3. A channel-structured Eu-based metal–organic framework with a zwitterionic ligand for selectively sensing Fe3+ ions†

Yong-Qing Huang,Huai-Ying Chen,Yang Wang,Yong-He Ren,Zong-Ge Li,Lu-Chao Li,Yan Wang RSC Adv., 2018,8, 21444-21450
4. 3D hierarchical porous Co1−xS@C derived from a ZIF-67 single crystals self-assembling superstructure with superior pseudocapacitance†

Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
5. A brief introduction to the fabrication and synthesis of graphene based composites for the realization of electromagnetic absorbing materials

Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
6. A block copolymer containing PEG and histamine-like segments: well-defined functions for gene delivery†

Junbo Li,Jianlong Zhao,Jiayu Gao,Ju Liang,Wenlan Wu,Lijuan Liang New J. Chem., 2016,40, 7222-7228
7. A comparative assessment framework for sustainable production of fuels and chemicals explicitly accounting for intermittency

Sustainable Energy Fuels, 2020,4, 3888-3903
8. A computational study of the high voltage LixCoyMn4−yO8 cathode material†

J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
9. 3D ordered macroporous copper nitride–titanium oxynitride as highly efficient electrocatalysts for universal-pH hydrogen evolution reaction†

Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
10. 4-Hydroxybenzaldehyde derived Schiff base gelators: case of the sustainability or rupturing of imine bonds towards the selective sensing of Ag+ and Hg2+ ions via sol–gel methodology†

Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149

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